Cas no 51827-01-1 (Xenopsin)
Xenopsin is a neurotensin like octapeptide from Xenopus skin Xenopsin inhibits gastrin stimulated gastric acid secretion
Xenopsin structure
Xenopsin Properties
Names and Identifiers
-
- L-Leucine,5-oxo-L-prolylglycyl-L-lysyl-L-arginyl-L-prolyl-L-tryptophyl-L-isoleucyl-
- Xenopsin
- PYR-GLY-LYS-ARG-PRO-TRP-ILE-LEU
- Xenopsin (XP)
- {pGLU}GKRPWIL
- GLP-GLY-LYS-ARG-PRO-TRP-ILE-LEU
- PGLU-GLY-LYS-ARG-PRO-TRP-ILE-LEU
- pGlu-Gly-Lys-Arg-Pro-Trp-Ile-Leu-OH
- PYR-GLY-LYS-ARG-PRO-TRP-ILE-LEU-OH
- PYROGLU-GLY-LYS-ARG-PRO-TRP-ILE-LEU
- 5-Oxo-L-prolylglycyl-L-lysyl-L-arginyl-L-prolyl-L-tryptophyl-L-isoleucyl-L-leucine
- 51827-01-1
- VVZLRNZUCNGJQY-KITDWFFGSA-N
- HY-P0253
- MFCD00076291
- (2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-6-amino-2-[[2-[[(2S)-5-oxopyrrolidine-2-carbonyl]amino]acetyl]amino]hexanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-3-methylpentanoyl]amino]-4-methylpentanoic acid
- DA-59183
- xenopsin
- +Expand
-
- MFCD00076291
- VVZLRNZUCNGJQY-KITDWFFGSA-N
- InChI=1S/C47H73N13O10/c1-5-27(4)39(44(67)58-35(46(69)70)22-26(2)3)59-42(65)34(23-28-24-52-30-13-7-6-12-29(28)30)57-43(66)36-16-11-21-60(36)45(68)33(15-10-20-51-47(49)50)56-41(64)31(14-8-9-19-48)55-38(62)25-53-40(63)32-17-18-37(61)54-32/h6-7,12-13,24,26-27,31-36,39,52H,5,8-11,14-23,25,48H2,1-4H3,(H,53,63)(H,54,61)(H,55,62)(H,56,64)(H,57,66)(H,58,67)(H,59,65)(H,69,70)(H4,49,50,51)/t27-,31-,32-,33-,34-,35-,36-,39-/m0/s1
- CC[C@@H]([C@H](NC([C@@H](NC([C@@H]1CCCN1C([C@@H](NC([C@@H](NC(CNC([C@@H]2CCC(N2)=O)=O)=O)CCCCN)=O)CCCNC(N)=N)=O)=O)CC3=CNC4=CC=CC=C34)=O)C(N[C@H](C(O)=O)CC(C)C)=O)C
Computed Properties
- 979.56000
- 13
- 23
- 36
- 979.56033558g/mol
- 70
- 1860
- 0
- 8
- 0
- 0
- 0
- 1
- -2
- 368Ų
Experimental Properties
- 3.59260
- 365.02000
- No data available
- No data available
- No data available
- Slightly soluble (5.2 g/l) (25 º C),
- No data available
- 1.43±0.1 g/cm3 (20 ºC 760 Torr),
Xenopsin Price
Xenopsin Suppliers
Go Top Peptide Biotech
Audited Supplier
(CAS:51827-01-1)
SHEN YONG GANG
13735575465
Sales@gotopbio.com
Hangzhou Taijia Biotech Co.,Ltd
Audited Supplier
(CAS:51827-01-1)
LAI JING LI
13336049365
3007955256@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:51827-01-1)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:51827-01-1)
TANG SI LEI
15026964105
2881489226@qq.com
51827-01-1 (Xenopsin) Related Products
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- 106612-94-6(Human GLP-1 (7-37))
- 9001-63-2(lysozyme from human neutrophils)
- 100929-52-0(L-Isoleucine,5-oxo-L-prolyl-L-leucyl-L-tyrosyl-L-a-glutamyl-L-asparaginyl-L-lysyl-L-prolyl-L-arginyl-L-arginyl-L-prolyl-D-tryptophyl-L-isoleucyl-(9CI))
- 192387-38-5(L-Phenylalaninamide,L-alanylglycyl-L-a-glutamylglycyl-L-leucyl-L-asparaginyl-L-seryl-L-glutaminyl-L-phenylalanyl-L-tryptophyl-L-seryl-L-leucyl-L-alanyl-L-alanyl-L-prolyl-L-glutaminyl-L-arginyl-)
- 222018-18-0(L-Prolinamide,N-(1-oxooctadecyl)-L-tyrosylglycyl-L-tyrosyl-L-arginyl-L-leucyl-L-arginyl-L-arginyl-L-lysyl-L-tryptophyl-L-a-glutamyl-L-a-glutamyl-L-lysyl-L-isoleucyl-L-prolyl-L-asparaginyl-(9CI))
- 35115-60-7(L-Proline,5-oxo-L-prolyl-L-tryptophyl-L-prolyl-L-arginyl-L-prolyl-L-glutaminyl-L-isoleucyl-L-prolyl-)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:51827-01-1)Xenopsin
99%/99%
5mg/10mg
163.0/251.0